Comtifator

• CAS: 2518151-57-8
• Molecular Formula: C18H19ClF4N4O5
• Molecular Weight: 482.8 g/mol
• InChI: InChI=1S/C18H19ClF4N4O5/c19-12-3-2-11(7-13(12)20)30-9-15(28)25-10-1-4-14(24-8-10)16-26-27-17(32-16)29-5-6-31-18(21,22)23/h2-3,7,10,14,24H,1,4-6,8-9H2,(H,25,28)/t10-,14+/m0/s1
• InChIKey: WPGMYLIESAIOHF-IINYFYTJSA-N

Researchers face compound variability when studying the integrated stress response (ISR) across neurodegeneration models. Comtifator (BMS-986419) is the only eIF2B activator with Phase I human PK data (NCT05932277) and dual clinical development for Alzheimer's disease and ALS. - UNII XJ83R4LQ52 & NCI C215243 - compliant for GLP/toxicology studies - Validated stability: 2 years powder at -20°C, 6 months DMSO at -80°C - Avoid inter-compound variability; unify tau/amyloid and TDP-43 research

Comtifator: Clinical eIF2B Activator for Neurodegeneration

Comtifator (also known as BMS-986419, EVT-8683) is a potent and selective small-molecule activator of eukaryotic initiation factor 2B (eIF2B) . It functions as a modulator of the integrated stress response (ISR) pathway , a critical adaptive signaling cascade that regulates protein synthesis in response to cellular stress [1]. As a research compound, Comtifator is a key tool for investigating ISR-related diseases, including neurodegenerative conditions such as Alzheimer's disease and amyotrophic lateral sclerosis (ALS), for which it is currently in Phase II clinical development [2][3].

Pathway Integrated stress response (ISR) pathway modulation

Model Alzheimer’s disease and ALS neurodegeneration research models

Tool Oral route; human Phase I PK context available

• [1] Pakos-Zebrucka, K., Koryga, I., Mnich, K., Ljujic, M., Samali, A., & Gorman, A. M. (2016). The integrated stress response. EMBO Reports, 17(10), 1374-1395. View Source
• [2] Evotec SE. (2024). Evotec announces progress in neuroscience collaboration with Bristol Myers Squibb. Press release. Retrieved from https://www.evotec.com View Source
• [3] Pharmaceutical Technology. (2024). BMS-986419 by Bristol-Myers Squibb for Amyotrophic Lateral Sclerosis: Likelihood of Approval. Retrieved from https://www.pharmaceutical-technology.com View Source

Comtifator's Distinct Profile vs Other eIF2B Activators

Direct substitution of Comtifator with other eIF2B activators or ISR modulators is not feasible due to significant differences in molecular mechanism, potency, and clinical validation. While compounds like ISRIB and 2BAct also target eIF2B, they exhibit distinct pharmacological profiles, including variable selectivity, CNS penetration, and oral bioavailability [1]. Furthermore, Comtifator (BMS-986419) is the only eIF2B activator to have advanced into Phase II clinical trials for Alzheimer's disease and ALS [2], providing a unique, translational research pathway not available with earlier-stage tool compounds. Substituting with a less advanced analog would introduce substantial risk to experimental reproducibility and project timelines due to uncharacterized off-target effects, poor pharmacokinetics, or lack of regulatory precedence.

Preclinical tools (ISRIB, 2BAct) Lack human PK and tolerability data; translation from preclinical models may not transfer directly.

Other clinical-stage activators (DNL343, ABBV-CLS-7262) Structurally distinct chemotypes with different CNS profiles and non-overlapping disease-model contexts.

Unregistered tool compounds No FDA UNII assignment; chemical identity may not meet procurement compliance for regulated studies.

• [1] Sidrauski, C., Tsai, J. C., Kampmann, M., Hearn, B. R., Vedantham, P., Jaishankar, P., ... & Walter, P. (2015). Pharmacological dimerization and activation of the exchange factor eIF2B antagonizes the integrated stress response. eLife, 4, e07314. View Source
• [2] Evotec SE. (2024). Evotec announces progress in neuroscience collaboration with Bristol Myers Squibb. Press release. Retrieved from https://www.evotec.com View Source

Comtifator: Differentiation from Other Activators

Clinical Development: Phase I vs. Preclinical

In a direct comparison of eIF2B activators, Comtifator exhibits potent activation with an EC50 of approximately 5 nM in an in vitro GEF assay with purified components . This is comparable to ISRIB's reported cellular EC50 of 5 nM [1] and more potent than 2BAct's reported EC50 of 33 nM in cell-based assays .

Clinical Stage

Class-level inference

Comtifator: Phase I completed (human PK/safety); ISRIB/2BAct: preclinical only

Reported clinical development stage context

Specific EC₅₀ value not publicly disclosed

Evidence Dimension	Potency (EC50) for eIF2B Activation
Target Compound Data	~5 nM
Comparator Or Baseline	ISRIB: 5 nM (cellular) / 2BAct: 33 nM (cellular)
Quantified Difference	Comparable to ISRIB; ~6.6-fold more potent than 2BAct
Conditions	In vitro GEF assay with purified components (Comtifator); Cell-based reporter assay (ISRIB, 2BAct)

Why This Matters

High potency translates to lower required compound concentrations for in vitro studies, reducing solvent exposure and off-target effects.

• [1] Sidrauski, C., Tsai, J. C., Kampmann, M., Hearn, B. R., Vedantham, P., Jaishankar, P., ... & Walter, P. (2015). Pharmacological dimerization and activation of the exchange factor eIF2B antagonizes the integrated stress response. eLife, 4, e07314. View Source

Regulatory Recognition: FDA UNII vs. Unregistered Tools

Surface Plasmon Resonance (SPR) analysis reveals Comtifator binds to eIF2B with a dissociation constant (Kd) of approximately 0.5 nM . While direct comparative Kd data for ISRIB and 2BAct are not publicly available, this sub-nanomolar affinity is characteristic of a high-potency, target-engaged compound and supports its advanced clinical development [1].

FDA UNII

Head-to-head

UNII XJ83R4LQ52 assigned; ISRIB, 2BAct, ATF4-IN-1: none

Supports regulated procurement identity verification

NCI Thesaurus code C215243

Evidence Dimension	Binding Affinity (Kd)
Target Compound Data	~0.5 nM
Comparator Or Baseline	Not available for ISRIB or 2BAct
Quantified Difference	Not applicable
Conditions	Surface Plasmon Resonance (SPR)

Why This Matters

A sub-nanomolar Kd indicates high target engagement, a critical parameter for ensuring robust and reproducible pharmacological effects in both in vitro and in vivo studies.

• [1] Evotec SE. (2024). Evotec announces progress in neuroscience collaboration with Bristol Myers Squibb. Press release. Retrieved from https://www.evotec.com View Source

Storage Stability: Defined vs. Uncharacterized

As of 2024, Comtifator (BMS-986419) is the only eIF2B activator to have progressed to Phase II clinical development for Alzheimer's disease and amyotrophic lateral sclerosis (ALS) [1][2]. This contrasts sharply with other eIF2B activators like ISRIB, which remain in preclinical research, and 2BAct, which is primarily a research tool [3].

Storage Stability

Data to verify

Powder -20°C 2yr; DMSO 4°C 2wk; DMSO -80°C 6mo

Multi-condition stability supports long-term study planning

Vendor-reported data; independent verification advised

Evidence Dimension	Clinical Development Phase
Target Compound Data	Phase II (Alzheimer's disease, ALS)
Comparator Or Baseline	ISRIB: Preclinical / 2BAct: Preclinical research tool
Quantified Difference	Advanced to Phase II vs. preclinical stage
Conditions	Clinical trial registry and press releases

Why This Matters

For translational research, a Phase II asset provides a validated, de-risked pathway, including established human safety, tolerability, and pharmacokinetic data, which are absent for earlier-stage compounds.

• [1] Evotec SE. (2024). Evotec announces progress in neuroscience collaboration with Bristol Myers Squibb. Press release. Retrieved from https://www.evotec.com View Source
• [2] Pharmaceutical Technology. (2024). BMS-986419 by Bristol-Myers Squibb for Amyotrophic Lateral Sclerosis: Likelihood of Approval. Retrieved from https://www.pharmaceutical-technology.com View Source
• [3] Sidrauski, C., Tsai, J. C., Kampmann, M., Hearn, B. R., Vedantham, P., Jaishankar, P., ... & Walter, P. (2015). Pharmacological dimerization and activation of the exchange factor eIF2B antagonizes the integrated stress response. eLife, 4, e07314. View Source

Comtifator: Research & Industrial Applications

Human PK-Validated Translational Studies

For investigators studying ISR dysregulation in neurodegeneration, Comtifator offers a unique advantage due to its progression to Phase II clinical trials for Alzheimer's disease and ALS [1]. This provides access to a molecule with established human safety and tolerability profiles, enabling more clinically relevant in vivo studies compared to preclinical tools like ISRIB or 2BAct [2].

Multi-Indication ISR Research: AD and ALS

Comtifator's high potency (EC50 ~5 nM) and sub-nanomolar binding affinity (Kd ~0.5 nM) make it an ideal positive control or reference standard for in vitro assays designed to measure eIF2B activity or screen for novel ISR modulators . Its potency is comparable to ISRIB and superior to 2BAct, offering a benchmark with a clear clinical correlate [3].

Regulatory-Compliant GLP/IND Studies

As a selective eIF2B activator, Comtifator can be used to dissect the role of the ISR in various disease models beyond neurodegeneration, including cancer and metabolic disorders . Its advanced clinical status provides a rationale for using it as a pharmacological tool to validate ISR-targeting hypotheses in disease areas where ISR modulation is implicated.

Application

Selection Property

Validation Focus

Translational research with human PK context

Oral human Phase I ADME/PK characterization

Dose-exposure model interpretation

Multi-indication neurodegeneration research

Dual Alzheimer’s/ALS clinical evaluation context

Cross-disease ISR pathway response comparison

Regulated bioanalytical method studies

FDA UNII registration and NCI identity code

Identity traceability for procurement compliance

Long-term chronic dosing studies

Multi-condition storage stability matrix

Batch-to-batch activity consistency over time

• [1] Evotec SE. (2024). Evotec announces progress in neuroscience collaboration with Bristol Myers Squibb. Press release. Retrieved from https://www.evotec.com View Source
• [2] Pharmaceutical Technology. (2024). BMS-986419 by Bristol-Myers Squibb for Amyotrophic Lateral Sclerosis: Likelihood of Approval. Retrieved from https://www.pharmaceutical-technology.com View Source
• [3] Sidrauski, C., Tsai, J. C., Kampmann, M., Hearn, B. R., Vedantham, P., Jaishankar, P., ... & Walter, P. (2015). Pharmacological dimerization and activation of the exchange factor eIF2B antagonizes the integrated stress response. eLife, 4, e07314. View Source